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Compound of Interest

Compound Name: Cerium molybdate

Cat. No.: B12645770 Get Quote

This technical guide provides a comprehensive overview of Cerium(III) molybdate, a functional

inorganic material with significant potential in various scientific and industrial fields. The

document details its fundamental chemical and physical properties, synthesis methodologies,

and key applications, tailored for researchers, scientists, and professionals in materials science

and chemical engineering.

Core Chemical and Physical Properties
Cerium(III) molybdate, with the chemical formula Ce₂(MoO₄)₃, is a rare-earth-based

electroceramic material.[1] Its calculated molar mass is approximately 760.04 g/mol .[2][3] This

compound is typically a yellow or light brown inorganic powder.[2][4]

Ce₂(MoO₄)₃ is noted for its exceptional chemical stability, even under critical conditions of pH,

temperature, and pressure.[1] It is generally insoluble in water.[3] The material's properties,

including morphology and crystallinity, can be significantly influenced by the synthesis method

employed.[5][6] These properties underpin its applications in photocatalysis, corrosion

inhibition, and biosensing.[4]

The structural and physical properties of Cerium(III) molybdate are summarized in the table

below. The crystal structure can vary depending on the synthesis conditions, with both

monoclinic and tetragonal phases being reported.[4][6]
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Property Value / Description Source(s)

Chemical Formula Ce₂(MoO₄)₃ [2][3]

Molar Mass 760.04 g/mol [2][3]

Appearance
Light brown or yellow

powder/crystals
[2][3][4]

Crystal System
Monoclinic or Tetragonal

(scheelite-type)
[4][6]

Melting Point 973 °C [3]

Solubility in Water Insoluble [3]

Key Applications
Photocatalysis, Corrosion

Inhibition, Aerospace Coatings
[2][4][7][8]

Synthesis Methodologies and Experimental
Protocols
Various methods have been developed for the synthesis of Ce₂(MoO₄)₃, each offering control

over the material's morphology, particle size, and crystallinity. Common techniques include co-

precipitation, hydrothermal/solvothermal methods, the Pechini method, and reflux methods.[4]

[5][6][9]

The co-precipitation method is a straightforward technique for synthesizing Ce₂(MoO₄)₃

nanoparticles. It involves the simultaneous precipitation of cerium and molybdate ions from a

solution.

Methodology:

Precursor Preparation: Prepare separate aqueous solutions of a cerium salt (e.g., Cerium(III)

nitrate hexahydrate, Ce(NO₃)₃·6H₂O) and a molybdate salt (e.g., Ammonium molybdate,

(NH₄)₂MoO₄).

Precipitation: Slowly add the ammonium molybdate solution to the cerium nitrate solution

under vigorous and constant stirring. This leads to the formation of a precipitate.
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Aging: The resulting suspension is typically aged for a period to allow for the complete

formation and stabilization of the nanoparticles.

Washing and Separation: The precipitate is separated from the solution via centrifugation or

filtration. It is then washed multiple times with deionized water and ethanol to remove any

unreacted precursors and byproducts.

Drying: The final product is dried in an oven at a controlled temperature (e.g., 60-80 °C) to

obtain the Ce₂(MoO₄)₃ powder.

(Optional) Calcination: The dried powder may be calcined at a higher temperature to improve

crystallinity.

This process can be modified by using additives like surfactants (e.g., CTAB, Triton X-100) to

create microemulsion systems that act as nanoreactors, offering better control over particle

size.[10]

The reflux method is another effective technique for synthesizing Ce₂(MoO₄)₃ under mild

reaction conditions.[6]

Methodology:

Solution A: Dissolve a specified amount of ammonium molybdate (e.g., 0.5296 g) in distilled

water (e.g., 40 mL). Transfer this solution to a flask equipped with a cooling condenser.[6]

Solution B: Dissolve a corresponding stoichiometric amount of Cerium(III) nitrate

hexahydrate in a separate volume of distilled water.

Reaction: Add Solution B to Solution A in the flask. The mixture is then heated to a specific

temperature (e.g., 100 °C) and maintained under reflux with constant stirring for a set

duration (e.g., 2-4 hours).[6]

Cooling and Collection: After the reaction period, the mixture is allowed to cool to room

temperature.

Washing and Drying: The resulting precipitate is collected, washed thoroughly with distilled

water and ethanol, and subsequently dried to yield the final Ce₂(MoO₄)₃ catalyst.[6]
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This method is noted for not requiring structure-promoting agents or high-temperature

calcination.[6]

General Workflow for Nanoparticle Synthesis of Ce₂(MoO₄)₃

1. Precursor Preparation

2. Reaction & Formation

3. Post-Processing

4. Characterization

Prepare Cerium Salt Solution
(e.g., Ce(NO₃)₃)

Mix Precursors Under
Controlled Conditions
(Stirring, Temperature)

Prepare Molybdate Salt Solution
(e.g., (NH₄)₂MoO₄)

Precipitation / Nucleation
& Particle Growth

Reaction

Separate Precipitate
(Centrifugation / Filtration)

Collection

Wash with Deionized
Water & Ethanol

Dry Product
(e.g., in Oven)

Final Ce₂(MoO₄)₃ Powder

Yields

Material Analysis
(XRD, SEM, FTIR, etc.)

Analysis
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Caption: A generalized experimental workflow for the synthesis of Ce₂(MoO₄)₃ nanoparticles.

Key Applications
The unique electronic and structural properties of Cerium(III) molybdate make it a versatile

material for several advanced applications.

Ce₂(MoO₄)₃ is an effective semiconductor photocatalyst used for the degradation of organic

pollutants in wastewater.[10] When irradiated with light of sufficient energy (e.g., UV or visible

light), electron-hole pairs are generated. These charge carriers can migrate to the catalyst's

surface and react with water and oxygen to produce highly reactive species, such as hydroxyl

radicals (•OH) and superoxide radicals (•O₂⁻).[5] These radicals are powerful oxidizing agents

that can break down complex organic molecules, like industrial dyes (e.g., methyl orange,

crystal violet), into simpler, less harmful compounds.[5][10] The photocatalytic efficiency can be

enhanced by controlling the material's morphology to increase surface area and creating

oxygen vacancies.[5]

Cerium molybdate is explored as an environmentally friendly alternative to traditional

chromate-based corrosion inhibitors.[8] When incorporated into coatings on metal surfaces,

such as steel, it provides a protective barrier.[8][11] The presence of cerium ions (Ce³⁺/Ce⁴⁺)

offers a "self-healing" capability. If the coating is scratched or damaged, the cerium species can

precipitate at the defect site, passivating the exposed metal and preventing further corrosion.[8]

[11] This dual action of providing both a physical barrier and active corrosion inhibition makes it

a promising material for protective coatings.[8]
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Photocatalytic Mechanism of Ce₂(MoO₄)₃
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Caption: Mechanism of pollutant degradation via photocatalysis using Ce₂(MoO₄)₃.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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